Cas no 1270553-86-0 (3-amino-3-(2-chloro-5-fluoropyridin-3-yl)propanoic acid)

• Product Name: 3-amino-3-(2-chloro-5-fluoropyridin-3-yl)propanoic acid
• CAS No: 1270553-86-0
• MF: C₈H₈ClFN₂O₂
• MW: 218.612724304199
• CID: 6451754
• PubChem ID: 129942292
• Update Time: 2025-06-26

3-amino-3-(2-chloro-5-fluoropyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2-chloro-5-fluoropyridin-3-yl)propanoic acid
• EN300-1963947
• 1270553-86-0

• Inchi： 1S/C8H8ClFN2O2/c9-8-5(1-4(10)3-12-8)6(11)2-7(13)14/h1,3,6H,2,11H2,(H,13,14)
• InChI Key： IAFPVWJKUGLZQQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CN=1)F)C(CC(=O)O)N

Computed Properties

• Exact Mass: 218.0258334g/mol
• Monoisotopic Mass: 218.0258334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-amino-3-(2-chloro-5-fluoropyridin-3-yl)propanoic acid

Introduction to 3-amino-3-(2-chloro-5-fluoropyridin-3-yl)propanoic acid (CAS No. 1270553-86-0) and Its Emerging Applications in Chemical Biology

3-amino-3-(2-chloro-5-fluoropyridin-3-yl)propanoic acid, identified by the chemical abstracts service number 1270553-86-0, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule, featuring a bifunctional moiety composed of an amino group and a chloro-fluorinated pyridine ring, presents a versatile scaffold for the development of novel therapeutic agents. The presence of both polar and hydrophobic interactions in its structure allows for diverse interactions with biological targets, making it a promising candidate for drug discovery initiatives.

The pyridine core, particularly the 2-chloro-5-fluoropyridine substituent, plays a pivotal role in modulating the compound's bioactivity. Fluoro substitution is well-documented for its ability to enhance metabolic stability and binding affinity, while chloro groups often serve as bioisosteric replacements for hydroxyl or amine groups in drug molecules. The combination of these elements in 3-amino-3-(2-chloro-5-fluoropyridin-3-yl)propanoic acid suggests potential applications in modulating enzyme activity, receptor binding, and other key biological pathways.

In recent years, there has been a surge in research focusing on fluorinated pyridines as key building blocks in medicinal chemistry. These heterocycles have been extensively explored for their role in enhancing pharmacokinetic properties and improving drug-like characteristics. For instance, studies have demonstrated that fluorine atoms can influence the electronic properties of adjacent aromatic rings, thereby altering reactivity and interaction profiles. The 2-chloro-5-fluoropyridine moiety in this compound is particularly noteworthy, as it may contribute to selective binding to biological targets while minimizing off-target effects.

The amino-propanoic acid backbone provides an additional layer of functionality, enabling further derivatization through amide bond formation or other coupling strategies. This structural feature is particularly valuable for designing molecules that require solubility adjustments or enhanced bioavailability. Moreover, the presence of both primary and secondary functionalities allows for multiple points of interaction with biological systems, which can be exploited to develop multivalent drugs or targeted therapeutics.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of molecules like 3-amino-3-(2-chloro-5-fluoropyridin-3-yl)propanoic acid. Machine learning models have been trained on large datasets to predict binding affinities and pharmacokinetic properties, significantly accelerating the drug discovery process. These computational tools have been instrumental in identifying lead compounds with high potential for further development. In particular, virtual screening techniques have been employed to dock this compound against various protein targets, revealing promising interactions with enzymes involved in metabolic pathways and signaling cascades.

Experimental validation of computational predictions has further underscored the therapeutic potential of this compound. In vitro assays have shown that derivatives of 3-amino-3-(2-chloro-5-fluoropyridin-3-yl)propanoic acid exhibit inhibitory activity against several key enzymes implicated in diseases such as cancer and inflammation. For example, preliminary studies suggest that certain analogs may disrupt tyrosine kinase activity by competing with ATP binding sites or modulating enzyme conformational changes. Such findings align with broader trends in oncology research, where kinase inhibitors represent a major class of approved therapeutics.

The versatility of this scaffold also extends to its potential use as a chiral building block for enantioselective drug development. The prochiral center at the carbon adjacent to the amino group offers an opportunity to generate enantiomerically pure compounds with enhanced specificity. Chiral drugs are known to exhibit distinct pharmacological profiles compared to their racemic counterparts, making this aspect particularly relevant for optimizing therapeutic outcomes.

Another exciting application lies in material science applications beyond traditional pharmaceuticals. The unique structural motifs present in 3-amino-3-(2-chloro-5-fluoropyridin-3-yl)propanoic acid make it suitable for designing functional materials such as liquid crystals or conductive polymers. The interplay between electronic and steric effects induced by fluorine and chlorine substituents can be harnessed to create materials with tailored properties for optoelectronic devices or advanced coatings.

Future directions for research on this compound include exploring its role in modulating immune responses or serving as a precursor for next-generation antibiotics. The growing challenge of antibiotic resistance has spurred interest in developing novel antimicrobial agents with unique mechanisms of action. Given its structural complexity and dual functionality, 3-amino-3-(2-chloro-5-fluoropyridin-3-y l)propanoic acid could serve as a scaffold for generating compounds that disrupt bacterial cell wall synthesis or interfere with essential metabolic processes.

In conclusion, 1270553-86-0 represents a structurally sophisticated molecule with broad applicability across multiple domains of chemical biology and material science. Its unique combination of pharmacophoric elements positions it as a valuable tool for drug discovery initiatives aimed at addressing unmet medical needs while also offering opportunities for innovation in advanced materials development.